Cas no 1400645-21-7 (N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam)

• Product Name: N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam
• CAS No: 1400645-21-7
• MF: C₁₀H₉BrF₃NO₂S
• MW: 344.148171186447
• CID: 3041965
• Update Time: 2025-11-02

N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam
• 2-[3-bromo-5-(trifluoromethyl)phenyl]-1,2-thiazolidine 1,1-dioxide
• V3022

• Inchi： 1S/C10H9BrF3NO2S/c11-8-4-7(10(12,13)14)5-9(6-8)15-2-1-3-18(15,16)17/h4-6H,1-3H2
• InChI Key： GAOFPVLAACJXGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)N1CCCS1(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam

Recent Advances in the Study of N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam (CAS: 1400645-21-7)

N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam (CAS: 1400645-21-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the bromo and trifluoromethyl substituents, contribute to its reactivity and binding affinity towards various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam serves as a versatile building block for the construction of sultam-based inhibitors, which have shown promising activity against several protein kinases implicated in cancer and inflammatory diseases. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action and optimize its derivatives for enhanced potency and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in modulating other biological pathways. A preprint article from BioRxiv (2024) reported that derivatives of N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam exhibit significant activity against the NLRP3 inflammasome, a key player in chronic inflammatory conditions such as rheumatoid arthritis and Alzheimer's disease. The study employed a high-throughput screening approach to identify the most active analogs, followed by detailed mechanistic studies to validate their effects on inflammasome activation and cytokine release.

The synthesis of N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an optimized, scalable route for its production, addressing previous challenges related to yield and purity. The new synthetic protocol employs a one-pot reaction sequence with improved atom economy and reduced environmental impact, making it more suitable for industrial-scale applications. This advancement is expected to facilitate the broader use of the compound in drug discovery programs.

Looking ahead, researchers are exploring the potential of N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam in combination therapies and targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry partners suggest that the compound's physicochemical properties make it an attractive candidate for conjugation with nanoparticles and other drug carriers. These developments could open new avenues for the treatment of complex diseases with high unmet medical needs.

In conclusion, N-(3-Bromo-5-trifluoromethylphenyl)-1,3-propanesultam (CAS: 1400645-21-7) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to inflammasome modulation. The recent progress in its synthesis, biological evaluation, and potential therapeutic applications underscores its importance in current drug discovery efforts. Further research is warranted to fully exploit its potential and translate these findings into clinically relevant therapies.